4-Methyldibenzothiophene
4-Methyldibenzothiophene
4-Methyldibenzothiophene belongs to the class of organic compounds known as dibenzothiophenes. These are organic heterocyclic compounds with a structure containing a dibenzothiophene moiety, made up of two benzene rings fused to a central thiophene ring. 4-Methyldibenzothiophene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 4-methyldibenzothiophene is primarily located in the membrane (predicted from logP).
Brand Name:
Vulcanchem
CAS No.:
20928-02-3
VCID:
VC20848467
InChI:
InChI=1S/C13H10S/c1-9-5-4-7-11-10-6-2-3-8-12(10)14-13(9)11/h2-8H,1H3
SMILES:
CC1=C2C(=CC=C1)C3=CC=CC=C3S2
Molecular Formula:
C13H10S
Molecular Weight:
198.29 g/mol
4-Methyldibenzothiophene
CAS No.: 20928-02-3
Cat. No.: VC20848467
Molecular Formula: C13H10S
Molecular Weight: 198.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-Methyldibenzothiophene belongs to the class of organic compounds known as dibenzothiophenes. These are organic heterocyclic compounds with a structure containing a dibenzothiophene moiety, made up of two benzene rings fused to a central thiophene ring. 4-Methyldibenzothiophene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 4-methyldibenzothiophene is primarily located in the membrane (predicted from logP). |
|---|---|
| CAS No. | 20928-02-3 |
| Molecular Formula | C13H10S |
| Molecular Weight | 198.29 g/mol |
| IUPAC Name | 4-methyldibenzothiophene |
| Standard InChI | InChI=1S/C13H10S/c1-9-5-4-7-11-10-6-2-3-8-12(10)14-13(9)11/h2-8H,1H3 |
| Standard InChI Key | VHUXLBLPAMBOJS-UHFFFAOYSA-N |
| SMILES | CC1=C2C(=CC=C1)C3=CC=CC=C3S2 |
| Canonical SMILES | CC1=C2C(=CC=C1)C3=CC=CC=C3S2 |
| Melting Point | 66.5°C |
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